Cas no 20633-11-8 (Nitric acid, hexylester)

• Product Name: Nitric acid, hexylester
• CAS No: 20633-11-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 268602
• PubChem ID: 30209
• Update Time: 2025-04-19

Nitric acid, hexylester Chemical and Physical Properties

Names and Identifiers

• Nitric acid, hexylester
• Hexyl nitrate
• n-Hexyl nitrate
• Hexyl nitrate #
• QZY6PB9CHV
• Nitric acid, hexyl ester
• 20633-11-8
• DTXSID8066636
• 72245-27-3
• AGDYNDJUZRMYRG-UHFFFAOYSA-N
• UNII-QZY6PB9CHV
• NS00026703
• EINECS 243-928-3
• AKOS040767084
• SCHEMBL36624

• Inchi： 1S/C6H13NO3/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3
• InChI Key： AGDYNDJUZRMYRG-UHFFFAOYSA-N
• SMILES： O(CCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 89.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.0476 (estimate)
• Melting Point: 0°C
• Boiling Point: 177.28°C (estimate)
• Refractive Index: 1.4143 (estimate)
• Stability/Shelf Life: Possibly unstable. May be shock sensitive.
• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates